Cas no 374551-13-0 (Boronic acid, [2-(chloromethyl)phenyl]-)

Boronic acid, [2-(chloromethyl)phenyl]- structure

374551-13-0 structure

Product Name:Boronic acid, [2-(chloromethyl)phenyl]-

CAS No:374551-13-0

Molecular Formula:C₇H₈BO₂Cl

Molecular Weight:170.401

CID:3953326

PubChem ID:25023593

Boronic acid, [2-(chloromethyl)phenyl]- Properties

Names and Identifiers

- Boronic acid, [2-(chloromethyl)phenyl]-
- Boronic acid, B-[2-(chloromethyl)phenyl]-
- 374551-13-0
- AKOS040767316
- MFCD20623434
- [2-(chloromethyl)phenyl]boronic acid
- 2-(chloromethyl)phenylboronic acid
- SY325054
- (2-(chloromethyl)phenyl)boronic acid
- SCHEMBL5301210
- InChIKey： ABSGABUWTFSKFE-UHFFFAOYSA-N
- Inchi： InChI=1S/C7H8BClO2/c9-5-6-3-1-2-4-7(6)8(10)11/h1-4,10-11H,5H2

Computed Properties

Exact Mass: 170.0305874Da
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 170.0305874Da
Heavy Atom Count: 11
Complexity: 121
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Topological Polar Surface Area: 40.5Å²

Boronic acid, [2-(chloromethyl)phenyl]- Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	BBV-39904159-1.0g	[2-(chloromethyl)phenyl]boronic acid	374551-13-0	95%	1.0g	$1019.0
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01411861-5g	(2-(Chloromethyl)phenyl)boronic acid	374551-13-0		5g	￥7143.0	2024-04-18

Boronic acid, [2-(chloromethyl)phenyl]- Related Literature

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Lab Chip, 2011,11, 3565-3566
4. A fluorescent polymer film with self-assembled three-dimensionally ordered nanopores: preparation, characterization and its application for explosives detection†

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5. DDQ: the chlorinating reagent and oxidant for the ligand-directed ortho-chlorination of 2-arylpyridines†

Qian Zhang,Fan Yang,Yangjie Wu Org. Chem. Front., 2014,1, 694-697
6. Evaluation of a tubular nano-composite ceramic membrane for hydrogen separation in methane steam reforming reaction

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7. Preparation of 1,4-cyclohexanedimethanol by selective hydrogenation of a waste PET monomer bis(2-hydroxyethylene terephthalate)

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10. A new view of graphene oxide biosafety in a water environment using an eatable fish as a model†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides

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